N-(4-methylphenyl)-3-(methylsulfanyl)pyrrolidine-1-carboxamide
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Description
N-(4-methylphenyl)-3-(methylsulfanyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C13H18N2OS and its molecular weight is 250.36. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
One significant application of compounds similar to N-(4-methylphenyl)-3-(methylsulfanyl)pyrrolidine-1-carboxamide is in organic synthesis, where they serve as powerful ligands for catalytic reactions. For instance, a related amide was found to be a potent ligand in Cu-catalyzed coupling reactions, facilitating the synthesis of pharmaceutically relevant (hetero)aryl methylsulfones (Ma et al., 2017). This highlights the potential of this compound derivatives in enhancing the efficiency and selectivity of chemical transformations, crucial for pharmaceutical manufacturing and materials science.
Material Science
In the realm of materials science, derivatives of this compound contribute to the development of novel polyamides and polymers with enhanced properties. For example, polymers derived from related amides exhibit remarkable solubility in polar solvents and outstanding thermal stability, making them suitable for high-performance applications (Saxena et al., 2003). Such materials are valuable in electronics, automotive, aerospace, and other industries requiring materials that withstand extreme conditions.
Properties
IUPAC Name |
N-(4-methylphenyl)-3-methylsulfanylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2OS/c1-10-3-5-11(6-4-10)14-13(16)15-8-7-12(9-15)17-2/h3-6,12H,7-9H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDQDKVKAKNHMBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)N2CCC(C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.